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Compound of Interest

Compound Name: 5-Propylbenzene-1,3-diol-d5

Cat. No.: B15289376

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and
methodologies associated with the quality control of 5-Propylbenzene-1,3-diol-d5. This
deuterated standard is critical for use as an internal standard in quantitative mass
spectrometry-based analyses, aiding in drug metabolism studies, pharmacokinetic research,
and clinical trial sample analysis.

Product Identification and Specifications

This section details the fundamental chemical and physical properties of 5-Propylbenzene-1,3-
diol-d5.
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Parameter Specification

Product Name 5-Propylbenzene-1,3-diol-d5 (Divarinol-d5)
CAS Number 498542-90-8[1]

Chemical Formula CoH7Ds0:2

Molecular Weight 157.22 g/mol

Appearance White to Off-White Solid

Solubility Soluble in Methanol, DMSO

Storage Store at 2-8°C, protect from light

Analytical Data Summary

The following tables summarize the quantitative analysis performed to certify this batch of 5-
Propylbenzene-1,3-diol-d5.
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Analytical Test Methodology Result
Chemical Purity HPLC-UV 99.8%
Isotopic Purity Mass Spectrometry (ESI-MS) 99.6%
Deuterium Incorporation 1H NMR Spectroscopy =98 atom % D

Table 2,2: Residual Solvents and Water Content

Analytical Test Methodology Result
] GC-HS (Headspace Gas
Residual Solvents < 0.05%
Chromatography)
Water Content Karl Fischer Titration <0.1%

Experimental Protocols
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Detailed methodologies for the key analytical tests are provided below for reproducibility and
clarity.

Chemical Purity by High-Performance Liquid
Chromatography (HPLC)

The chemical purity was determined using a standard HPLC method for aromatic compounds.

Instrumentation: Agilent 1260 Infinity I| HPLC or equivalent with a Diode Array Detector
(DAD).

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

» Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (60:40 v/v).
e Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.

e Detection: UV at 280 nm.

* Injection Volume: 10 pL.

e Procedure: A standard solution of the analyte is prepared in the mobile phase. The sample is
injected, and the peak area is compared to the total peak area of all components in the
chromatogram to calculate purity.

Isotopic Purity by Mass Spectrometry (MS)

Isotopic purity is a critical parameter for deuterated standards.[2][3] It was assessed by High-
Resolution Mass Spectrometry (HRMS).

e Instrumentation: A Quadrupole Time-of-Flight (Q-TOF) mass spectrometer with an
Electrospray lonization (ESI) source.

 lonization Mode: ESI positive.

o Infusion Solvent: 50:50 Acetonitrile:Water with 0.1% Formic Acid.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://search.bvsalud.org/gim/resource/en/wpr-1051795
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Data Acquisition: Full scan mode from m/z 100-300.

e Procedure: The sample is directly infused into the mass spectrometer. The relative intensities
of the ion corresponding to the deuterated species (d5) and any ions corresponding to
lesser-deuterated species (dO to d4) are measured. Isotopic purity is calculated as the
percentage of the d5 isotopologue relative to the sum of all isotopologues.

Structural Confirmation and Deuterium Incorporation by
'H NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the chemical structure
and determine the degree of deuterium incorporation.[1]

e Instrumentation: 400 MHz NMR Spectrometer.
¢ Solvent: DMSO-d6.

e Procedure: A proton NMR spectrum is acquired. The absence of signals in the propyl chain
region confirms the high level of deuteration. The degree of deuterium incorporation is
determined by comparing the integral of the residual proton signals in the propyl chain to the
integral of the aromatic protons, using an internal standard for quantification.

Diagrams and Workflows

Visual representations of key processes provide clarity for researchers and analysts.

General Analytical Workflow

The following diagram illustrates the logical workflow for the analysis and certification of a
deuterated standard.
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Figure 1: General Analytical Workflow for a Deuterated Standard

Click to download full resolution via product page

Caption: Figure 1: General Analytical Workflow for a Deuterated Standard.

Plausible Synthetic Pathway

This diagram outlines a common synthetic route for producing 5-alkylresorcinols, adapted to
show the introduction of deuterium for the target molecule.
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Figure 2: Plausible Synthesis Route for 5-Propylbenzene-1,3-diol-d5
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Caption: Figure 2: Plausible Synthesis Route for 5-Propylbenzene-1,3-diol-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Certificate of Analysis: 5-Propylbenzene-1,3-diol-d5 - A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289376#5-propylbenzene-1-3-diol-d5-certificate-
of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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